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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076

Disclaimer: This document provides a technical overview of the safety data for Tridecanoic
acid-d9. As a specific Safety Data Sheet (SDS) for the deuterated form, Tridecanoic acid-d9,
was not readily available, this guide has been compiled using data from the SDS of the non-
deuterated parent compound, Tridecanoic acid. Isotopic labeling with deuterium is not expected
to significantly alter the chemical's hazardous properties; however, this information should be
used as a guide and not as a direct substitute for a substance-specific SDS.

This guide is intended for researchers, scientists, and professionals in drug development who
are trained in handling chemical substances.

Hazard Identification and Classification

Tridecanoic acid is classified as an irritant. The primary hazards are associated with irritation to
the skin, eyes, and respiratory system.[1][2]

GHS Hazard Statements:

o H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]

GHS Pictogram:
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e GHSO07: Exclamation mark

Signal Word:

e Warning

The following diagram illustrates the logical flow of hazard identification and the corresponding
precautionary measures.
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GHS Hazard and Precautionary Relationship.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Tridecanoic acid.
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Property

Value

Molecular Formula

C13H17D902 (for Tridecanoic acid-d9)

Molecular Weight 223.40 g/mol (for Tridecanoic acid-d9)
Appearance White solid

Melting Point 40-46 °C

Boiling Point 236 °C

Flash Point 113 °C

Solubility Soluble in DMSO.[3] Insoluble in water.

Toxicological Information

Detailed toxicological studies for Tridecanoic acid are not extensively available. The primary

health effects are related to its irritant properties.

Exposure Route

Symptoms

Inhalation

May cause irritation of the lungs and respiratory

system.[1]

Skin Contact

Causes skin irritation, which may include itching,

scaling, and reddening.[1]

Eye Contact

Causes serious eye irritation, characterized by

redness, watering, and itching.[1]

Ingestion

May cause irritation of the digestive tract.[4]

No components of this product are listed as carcinogens by IARC, NTP, or OSHA.[1]

Experimental Protocols: Safety and Handling
Personal Protective Equipment (PPE)

When handling Tridecanoic acid-d9, the following personal protective equipment should be

worn:

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://immunomart.com/product/tridecanoic-acid-d9/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://pim-resources.coleparmer.com/sds/44411.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.benchchem.com/product/b12414076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Eye/Face Protection: Safety glasses with side-shields or goggles.
« Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator for dusts should be used.

First Aid Measures

The following protocols should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Get medical attention if irritation develops.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[1]

Spill Response Protocol

In the event of a spill, the following workflow should be implemented to ensure safety and
proper cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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